Cas no 385395-01-7 (ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 385395-01-7
• MF: C₂₀H₁₇BrO₆
• MW: 433.249385595322
• CID: 6241150
• PubChem ID: 1535429
• Update Time: 2025-05-19

ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• AKOS001671251
• 6-bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 3-methoxybenzoate
• Oprea1_730935
• 385395-01-7
• ethyl 6-bromo-5-((3-methoxybenzoyl)oxy)-2-methylbenzofuran-3-carboxylate
• F1190-0411
• SR-01000505435
• SR-01000505435-1
• ethyl 6-bromo-5-(3-methoxybenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H17BrO6/c1-4-25-20(23)18-11(2)26-16-10-15(21)17(9-14(16)18)27-19(22)12-6-5-7-13(8-12)24-3/h5-10H,4H2,1-3H3
• InChI Key： YQLWMPUYEXICHV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC(C)=C2C(=O)OCC)OC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 432.02085g/mol
• Monoisotopic Mass: 432.02085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate

Professional Introduction to Ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 385395-01-7)

Ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 385395-01-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development. Its unique chemical properties make it a valuable intermediate in synthesizing complex molecules that exhibit potential therapeutic effects.

The molecular structure of Ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate consists of a benzofuran core substituted with bromine, methoxybenzoyloxy, and methyl groups. This arrangement imparts specific reactivity and functionalization possibilities, making it a versatile building block for medicinal chemists. The presence of the bromine atom at the 6-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran derivatives. These compounds have shown remarkable potential in modulating various biological pathways, including inflammation, pain perception, and cancer cell proliferation. TheEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 has been identified as a key precursor in synthesizing derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have been exploring benzofuran-based inhibitors as potential candidates to modulate kinase activity. TheEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 serves as an essential intermediate in constructing these inhibitors, providing a scaffold that can be further modified to achieve high selectivity and potency.

TheEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 also finds application in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Benzofuran derivatives have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of this compound facilitate the design of molecules that can interact with inflammatory targets, offering new avenues for therapeutic intervention.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Benzofuran derivatives are known for their herbicidal and fungicidal properties. TheEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 can be used to synthesize novel agrochemicals that offer improved efficacy against pests and pathogens while maintaining environmental safety.

The synthesis ofEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 involves multi-step organic transformations that highlight the compound's synthetic utility. The bromine substituent at the 6-position allows for facile introduction of various functional groups through palladium-catalyzed cross-coupling reactions. Furthermore, the methoxybenzoyloxy moiety provides a site for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

The growing interest inEthyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 385395-01-7 is reflected in the increasing number of patents and scientific publications addressing its applications. Researchers are continuously exploring new synthetic routes and exploring its potential in various therapeutic areas. The compound's unique structural features make it a valuable asset in the pharmacopeia, offering opportunities for innovation and discovery.

In conclusion, Ethyl 6-bromo-5-(3-methoxybenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 385395- 01.7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate molecular architecture and reactivity make it an indispensable tool for synthesizing biologically active molecules targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.